Cas no 108657-10-9 (Eupalinolide K)

Eupalinolide K, a sesquiterpene lactones compound from Eupatorium lindleyanum, is a STAT3 inhibitor Eupalinolide K is a Michael response receptor (MRA)

Eupalinolide K structure

Product Name:Eupalinolide K

CAS No:108657-10-9

Molecular Formula:C₂₀H₂₆O₆

Molecular Weight:362.4168

CID:2060950

PubChem ID:77985613

Eupalinolide K Properties

Names and Identifiers

- (1E,3beta,4E,6alpha,7beta,8beta)-3-hydroxy-8-[(4-hydroxytigloyl)oxy]germacra-1(10),4,11(13)-trieno-12,6-lactone
- (2E)-4-hydroxy-2-methylbut-2-enoic acid (3aR,4R,6E,9S,10E,11aR)-2,3,3a,4,5,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester
- 3beta-hydroxy-8beta-[4'-hydroxytigloyloxy]costunolide
- 3β-hydroxy-8β-[4'-hydroxytigloyloxy]costunolide
- Eupalinolide K
- [3aR-[3aR*,4R*(E),6E,9S*,10E,11aR*]]-4-Hydroxy-2-methyl-2-butenoic acid 2,3,3a,4,5,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester
- [(3As,11aS)-9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-
- CID 102004412
- [(3As,4R,6Z,9R,10Z,11aS)-9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclode
- FT-0775319
- 108657-10-9
- (9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 4-hydroxy-2-methylbut-2-enoate
- [(3aR,4S,6Z,9S,10E,11aR)-9-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate
- FS-10321
- AKOS037515096
- +Expand
- InChIKey： APOGLVUGPAVNAP-PMVMXPRRSA-N
- Inchi： 1S/C20H26O6/c1-11-5-6-15(22)13(3)10-17-18(14(4)20(24)26-17)16(9-11)25-19(23)12(2)7-8-21/h5,7,10,15-18,21-22H,4,6,8-9H2,1-3H3/b11-5-,12-7+,13-10-/t15-,16-,17-,18+/m1/s1
- SMILES： [C@@]12([C@@](OC(/C(=C/CO)/C)=O)([H])CC(C[H])=CC[C@](O)([H])C(C)=C[C@@]1([H])OC(=O)C2=C)[H] |t:14,21,&1:0,1,17,23|

Computed Properties

Exact Mass: 362.172939g/mol
Surface Charge: 0
XLogP3: 1.3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 362.172939g/mol
Monoisotopic Mass: 362.172939g/mol
Topological Polar Surface Area: 93.1Å²
Heavy Atom Count: 26
Complexity: 684
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 362.4

Experimental Properties

LogP: 1.98190
PSA: 93.06000
Solubility: Slightly soluble (5.1 g/l) (25 º C),
Color/Form: Powder
Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

Eupalinolide K Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE19725-5mg	[3aR-[3aR,4R(E),6E,9S,10E,11aR]]-4-Hydroxy-2-methyl-2-butenoic acid 2,3,3a,4,5,8,9,11a-octahydro-9-hydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester	108657-10-9	98% by HPLC	5mg	$310.00	2024-04-20
Ambeed	A987502-50mg	Eupalinolide k	108657-10-9	98%	50mg	$1048.0	2024-06-02
ChemScence	CS-0019563-1mg	Eupalinolide K	108657-10-9		1mg	$343.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP3141-5mg	Eupalinolide K	108657-10-9	98%	5mg	$250	2023-09-20
MedChemExpress	HY-N2240-1mg	Eupalinolide K	108657-10-9		1mg	￥3430	2022-05-18
TargetMol Chemicals	TN1631-1 mg	Eupalinolide K	108657-10-9	98%	1mg	￥ 3,054
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E40380-5mg	(1E,3β,4E,6α,7β,8β)-3-hydroxy-8-[(4-hydroxytigloyl)oxy]germacra-1(10),4,11(13)-trieno-12,6-lactone	108657-10-9	,HPLC≥98%	5mg	¥2088.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1631-1 mg	Eupalinolide K	108657-10-9		1mg	￥3054.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce56274-1mg	Eupalinolide K	108657-10-9	98%	1mg	￥0.00	2023-09-07

Eupalinolide K Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

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Eupalinolide K Related Literature

1. Publications received

Anal. Proc., 1982,19, 535-536
2. Chemistry through cocrystals: pressure-induced polymerization of C2H2·C6H6 to an extended crystalline hydrocarbon†

Matthew D. Ward,Haw-Tyng Huang,Li Zhu,Arani Biswas,Dmitry Popov,Timothy A. Strobel Phys. Chem. Chem. Phys., 2018,20, 7282-7294
3. Amino-acids and peptides. Part IX. Some neighbouring-group amino–amide and hydroxy–amide interactions

J. Chem. Soc. C, 1969, 1358-1363
4. Cyclometalated Ir(iii) complexes with styryl-BODIPY ligands showing near IR absorption/emission: preparation, study of photophysical properties and application as photodynamic/luminescence imaging materials†

Poulomi Majumdar,Xiaolin Yuan,Shengfu Li,Boris Le Guennic,Jie Ma,Caishun Zhang,Jianzhang Zhao J. Mater. Chem. B, 2014,2, 2838-2854
5. The structural and electronic properties of NbSin−/0 (n = 3–12) clusters: anion photoelectron spectroscopy and ab initio calculations†

Guo-Jin Cao Nanoscale, 2016,8, 19769-19778
6. Seed-mediated synthesis of Au@PtCu nanostars with rich twin defects as efficient and stable electrocatalysts for methanol oxidation reaction†

Biao Sun,Sai Luo,Long Huang,Shan Su,Chunfeng Meng,Aihua Yuan,Hui Zhang RSC Adv., 2019,9, 35887-35894
7. Morphology of all-polymer solar cells

Christopher R. McNeill Energy Environ. Sci., 2012,5, 5653-5667
8. CF3+ and CF2H+: new reagents for n-alkane determination in chemical ionisation reaction mass spectrometry†

Robert S. Blake,Saleh A. Ouheda,Corey J. Evans,Paul S. Monks Analyst, 2016,141, 6564-6570
9. Palladium-catalysed oxidative nucleophilic allylation between alkenes and activated ketimines†

Yue Li,Peng Chen,Zhi-Chao Chen,Wei Du,Qin Ouyang Org. Chem. Front., 2021,8, 5418-5423
10. Molecular assembly of a squaraine dye with cationic surfactant and nucleotides: its impact on aggregation and fluorescence response†

Yongqian Xu,Andrey Malkovskiy,Qiuming Wang,Yi Pang Org. Biomol. Chem., 2011,9, 2878-2884

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